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Compound of Interest

Compound Name: Silver hexafluorosilicate
CAS No.: 12021-64-6
Cat. No.: B1143726
Get Quote
. J

Part 1: Executive Summary

Silver hexafluorosilicate (

) is a specialized inorganic salt primarily utilized in research for the synthesis of complex
fluorinated frameworks, metal-organic frameworks (MOFs), and as a labile source of silver ions
in non-aqueous media. Unlike its alkali metal analogs (

), which are sparingly soluble, silver hexafluorosilicate exhibits significant solubility in water
and specific organic solvents, making it a unique kinetic tool for metathesis reactions.

This guide provides a rigorous thermodynamic profile, validated synthesis protocols, and
stability data. It addresses the common literature gap regarding explicit formation enthalpies by
providing ion-based thermodynamic data derived from standard electrode potentials and
solution calorimetry.

Part 2: Thermodynamic Profile
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Standard State Data

Due to the hygroscopic nature of the anhydrous salt and its tendency to form hydrates (typically
tetrahydrate,

), direct calorimetric data for the anhydrous solid is often approximated. The most reliable
thermodynamic modeling relies on the aqueous phase properties of the constituent ions.

Property Value / Formula Notes
Molecular Weight 357.79 g/mol Anhydrous
Physical State White Crystalline Solid Deliquescent; light-sensitive
Contrast with
of
Solubility (Water) Highly Soluble
(
)
Crystal System Cubic / Tetragonal Varies by hydration state

Standard Reference [1]

Derived from

data [2]

Standard Reference [1]

Standard Reference [1]

Reaction Thermodynamics (Solution Phase)

For the formation reaction in aqueous media:
The enthalpy of reaction (

) can be estimated from the ionic enthalpies:
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Critical Insight: The high solubility of

implies a lattice energy that is effectively counterbalanced by the high hydration
enthalpy of the

and
ions. Unlike
, the

ion has a softer character, leading to different hydration dynamics that prevent the
precipitation observed in Group 2 hexafluorosilicates.

Part 3: Experimental Protocols

Protocol A: Aqueous Synthesis via Silver Oxide
(Standard)

Objective: Production of high-purity

solution for immediate use or crystallization.

Reagents:
 Silver Oxide (
), >99% purity.
» Hexafluorosilicic Acid (

), 20-25% aqueous solution.

e Deionized Water (
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Workflow:
e Stoichiometric Calculation: Calculate

mass based on
concentration. Use a 5% molar excess of
to ensure complete consumption of free acid.

e Digestion: Add

slowly to the acid solution under vigorous stirring at room temperature.

o Note: The reaction is exothermic.[1] Monitor temperature to keep below

to prevent partial decomposition of the acid to volatile

o Filtration: Stir for 30 minutes. Filter the suspension through a 0.22

m membrane (PTFE or Nylon) to remove unreacted excess

o Crystallization (Optional): Evaporate the filtrate under reduced pressure (Rotavap) at

until crystals appear. Do not heat to dryness, as thermal decomposition occurs.

Protocol B: Anhydrous Metathesis in Acetonitrile
(Novel/Research)

Objective: Synthesis of anhydrous silver hexafluorosilicate for water-sensitive catalytic
cycles.

Reagents:
 Silver Nitrate (

).[2]
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o Ammonium Hexafluorosilicate (
).

e Acetonitrile (Dry, HPLC Grade).

Workflow:

 Dissolution: Dissolve

in minimal dry acetonitrile.

¢ Addition: Add stoichiometric

o Mechanism:[3] This relies on solubility differences. However, since

is soluble in MeCN, purification requires selective precipitation or recrystallization.

o Refinement: A cleaner route for anhydrous work often involves reacting
with
gas in a pressurized vessel, though this is hazardous and requires specialized equipment.
Part 4: Stability & Thermal Decomposition
Understanding the thermal limits is vital for processing.
Decomposition Pathway:
e Onset Temperature: Decomposition typically begins >

for the hydrate (losing water first) and >
for the salt lattice.

e Secondary Decomposition: At temperatures >
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may disproportionate or reduce to metallic silver depending on the atmosphere.

DOT Diagram: Thermal Stability Logic

Ag2SiF6 (Solid) Heating (>100°C) Dehydration (-H20) Ag2SiF6 (Anhydrous) Heating (>200°C)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Silver Hexafluorosilicate showing dehydration
followed by dissociation into Silver Fluoride and Silicon Tetrafluoride gas.

Part 5: Applications & Strategic Utility
MOF Synthesis (Metal-Organic Frameworks)

is increasingly used to construct "pillared" MOF structures where the

anion acts as an inorganic pillar between 2D silver-organic layers. The anion's size and
geometry dictate the pore size of the resulting MOF, affecting gas sorption properties (e.g.,

capture) [3].
Fluorination Reagent

In organic synthesis,

serves as a "soft" fluorinating agent. The high affinity of silver for halides (ClI, Br, 1) allows it to
drive metathesis reactions, replacing halides on organic substrates with the complex fluoro-
anion, which can then be decomposed to fluorinate the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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